Cas no 2138429-12-4 (3-(3-Tert-butylphenyl)thiophene-2-carbaldehyde)

• Product Name: 3-(3-Tert-butylphenyl)thiophene-2-carbaldehyde
• CAS No: 2138429-12-4
• MF: C₁₅H₁₆OS
• MW: 244.351943016052
• MDL: MFCD31602321
• CID: 5610971
• PubChem ID: 165488415
• Update Time: 2025-05-19

3-(3-Tert-butylphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-840353
• 3-(3-tert-butylphenyl)thiophene-2-carbaldehyde
• 2138429-12-4
• 3-(3-Tert-butylphenyl)thiophene-2-carbaldehyde

• MDL： MFCD31602321
• Inchi： 1S/C15H16OS/c1-15(2,3)12-6-4-5-11(9-12)13-7-8-17-14(13)10-16/h4-10H,1-3H3
• InChI Key： DLJWKQMKHBQBEK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C=O)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 244.09218630g/mol
• Monoisotopic Mass: 244.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 45.3Ų

Additional information on 3-(3-Tert-butylphenyl)thiophene-2-carbaldehyde

Introduction to 3-(3-Tert-butylphenyl)thiophene-2-carbaldehyde (CAS No. 2138429-12-4)

3-(3-Tert-butylphenyl)thiophene-2-carbaldehyde, identified by the Chemical Abstracts Service number 2138429-12-4, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aromatic aldehyde features a thiophene core substituted with a 3-tert-butylphenyl group and a formyl functional group at the 2-position. Its unique structural attributes make it a valuable intermediate in the development of various bioactive molecules, particularly in the synthesis of heterocyclic compounds that exhibit promising pharmacological properties.

The compound’s molecular structure, characterized by a conjugated system involving the thiophene ring and the aldehyde group, contributes to its reactivity and potential applications in medicinal chemistry. The presence of the 3-tert-butylphenyl moiety enhances its stability and influences its electronic properties, making it an attractive scaffold for further functionalization. This feature has garnered interest from researchers exploring novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug discovery.

In recent years, there has been growing attention on thiophene derivatives due to their diverse biological activities. 3-(3-Tert-butylphenyl)thiophene-2-carbaldehyde has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that derivatives of this compound may interact with enzymes and receptors involved in inflammatory responses, offering a basis for developing novel anti-inflammatory drugs. The aldehyde functionality further allows for convenient modifications through condensation reactions, enabling the synthesis of Schiff bases and other heterocyclic compounds with enhanced pharmacological profiles.

One of the most compelling aspects of 3-(3-Tert-butylphenyl)thiophene-2-carbaldehyde is its utility as a building block in drug design. Researchers have leveraged its structure to develop molecules with targeted actions against specific diseases. For example, modifications at the 3-position of the thiophene ring have been explored to optimize binding affinity to biological targets. Additionally, the 3-tert-butylphenyl group provides steric hindrance, which can be crucial for improving metabolic stability and reducing off-target effects in drug candidates.

The synthesis of 3-(3-Tert-butylphenyl)thiophene-2-carbaldehyde typically involves multi-step organic transformations, starting from commercially available precursors such as 3-tert-butylbenzaldehyde and thiophene derivatives. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed processes, have been employed to achieve high yields and purity. These synthetic routes highlight the compound’s importance as a key intermediate in industrial-scale production for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(3-Tert-butylphenyl)thiophene-2-carbaldehyde’s reactivity and potential applications. Molecular modeling studies have predicted its interactions with biological targets, providing insights into its pharmacological mechanisms. These computational approaches complement experimental investigations, enabling more efficient drug discovery processes. The integration of machine learning algorithms has also been explored to predict optimal synthetic pathways for this compound, streamlining its production and application.

The pharmaceutical industry has shown particular interest in thiophene-based compounds due to their versatility and biological activity. 3-(3-Tert-butylphenyl)thiophene-2-carbaldehyde serves as a versatile scaffold for designing molecules with therapeutic potential. Its structural features allow for diverse modifications, enabling researchers to fine-tune its pharmacokinetic properties. This adaptability has led to several promising candidates entering preclinical development stages for various indications.

Moreover, the environmental and safety considerations associated with 3-(3-Tert-butylphenyl)thiophene-2-carbaldehyde are minimal when handled under appropriate conditions. As an organic compound without hazardous properties, it poses no significant risks under standard laboratory practices. However, adherence to good laboratory practices (GLP) is always recommended to ensure safe handling and disposal.

In conclusion,3-(3-Tert-butylphenyl)thiophene-2-carbaldehyde (CAS No. 2138429-12-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its reactivity and synthetic accessibility, make it an invaluable tool for medicinal chemists seeking to design novel bioactive molecules. As research continues to uncover new applications for thiophene derivatives,this compound is poised to play an increasingly important role in addressing unmet medical needs.